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Compound of Interest

Compound Name: 2-Bromo-5-methylhexane

Cat. No.: B2365950

Introduction: 2-Bromo-5-methylhexane is a halogenated alkane, a class of organic
compounds widely utilized as intermediates and building blocks in synthetic chemistry. Due to
the presence of a bromine atom, a good leaving group, this molecule is a versatile substrate for
various nucleophilic substitution and elimination reactions, making it a valuable reagent in the
synthesis of more complex molecules for pharmaceutical and materials science research. This
guide provides an in-depth overview of its chemical properties, commercial availability, quality
control workflows, and representative experimental applications for researchers, scientists, and
drug development professionals.

Physicochemical and Structural Data

Accurate identification and characterization are paramount in a research setting. The
fundamental properties of 2-Bromo-5-methylhexane are summarized below.
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Property Value Reference(s)
CAS Number 6570-93-0 [11[2][3][4]
Molecular Formula C7H1sBr [11[2][41[5]
Molecular Weight 179.10 g/mol [1112][4]1[5]
IUPAC Name 2-bromo-5-methylhexane [1]

SMILES Cc(C)ccc(e)br [1][4]

MDL Number MFCDO07780428 [1][3][4]

Commercial Suppliers and Typical Specifications

2-Bromo-5-methylhexane is available from various chemical suppliers, typically on a research
scale. While catalogues and stock levels are subject to change, the following companies have
been identified as commercial sources. Researchers are advised to request a Certificate of
Analysis (CoA) for lot-specific data.

Brand/Catalog ID

Supplier Typical Purity Notes
(Example)
Provides building
AChemBlock U136172 95%
blocks for research.[1]
o IN-DAO03GQ5 Intended for
CymitQuimica 95%
(Indagoo) laboratory use only.[2]
» Offers CoA inquiry
BLD Pharm 6570-93-0 Not specified ) )
and online ordering.[3]
) - For research
Biosynth GAA57093 Not specified
purposes only.[4]
) - - Supplier of laboratory-
Lab-Chemicals.com Not specified Not specified

grade chemicals.[6]

Procurement and Quality Control Workflow
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Ensuring the identity and purity of starting materials is a critical first step in any experimental
campaign. The following diagram illustrates a standard workflow for procuring and qualifying a
chemical reagent like 2-Bromo-5-methylhexane.
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Procurement Phase In-H QCPh
|

Identify Need for Search Suppliers Request Quote & Place Purchase Shipment. Receive & Log Sample for Perform QC Tests Release for
Material Analysis (NMR, GC-MS, etc.) Experimental Use

2-Bromo-5-methylhexane (e.g., AChemBlock, Biosynth) Certificate of Analysis (CoA) Order

Compare to
Supplier CoA
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Reaction

Combine Reactants:
2-Bromo-5-methylhexane,
NaOH(ag), Ethanol

Heat to Reflux
(2-4 hours)

Workup 8v: Isolation

Cool & Quench

l

Extract with
Diethyl Ether

l

Wash with
Water & Brine

l

Dry Organic Layer
(e.g., MgS0O4)

Purification & Analysis

Concentrate Solvent
(Rotary Evaporator)

Purify via Distillation

(Optional)

Characterize Product
(NMR, IR, GC-MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2365950#commercial-suppliers-of-2-bromo-5-
methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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